Cas no 1283468-78-9 (2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole)
2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
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- 2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole
- 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole
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- Inchi: 1S/C5H7IN2S/c1-3(2)4-7-8-5(6)9-4/h3H,1-2H3
- InChI Key: BNZZIMDMFPOCEK-UHFFFAOYSA-N
- SMILES: IC1=NN=C(C(C)C)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 99
- Topological Polar Surface Area: 54
2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-113376-0.05g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 0.05g |
$162.0 | 2023-10-26 | |
| Enamine | EN300-113376-0.1g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 0.1g |
$241.0 | 2023-10-26 | |
| Enamine | EN300-113376-0.25g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 0.25g |
$347.0 | 2023-10-26 | |
| Enamine | EN300-113376-0.5g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 0.5g |
$546.0 | 2023-10-26 | |
| Enamine | EN300-113376-1.0g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-113376-2.5g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-113376-5.0g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 5.0g |
$2028.0 | 2023-02-18 | ||
| Enamine | EN300-113376-10.0g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 10.0g |
$3007.0 | 2023-02-18 | ||
| Enamine | EN300-113376-1g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-113376-5g |
2-iodo-5-(propan-2-yl)-1,3,4-thiadiazole |
1283468-78-9 | 95% | 5g |
$2028.0 | 2023-10-26 |
2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole
2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 1283468-78-9): A Comprehensive Overview of Its Properties and Applications
The compound 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 1283468-78-9) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in the scientific community.
Chemical Structure and Properties: The 1,3,4-thiadiazole core of this compound is a five-membered ring containing sulfur and nitrogen atoms, which imparts remarkable stability and reactivity. The presence of an iodo substituent at the 2-position and an isopropyl group at the 5-position further enhances its versatility. These functional groups make 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole a valuable intermediate in organic synthesis, particularly in the construction of more complex heterocyclic systems.
Synthesis and Optimization: Researchers have explored several synthetic routes to produce 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole with high yield and purity. One common method involves the cyclization of thiosemicarbazides followed by iodination. Recent advancements in green chemistry have also led to the development of eco-friendly protocols, such as microwave-assisted synthesis, which reduces reaction times and energy consumption. These innovations align with the growing demand for sustainable chemical processes.
Applications in Pharmaceuticals and Agrochemicals: The 1,3,4-thiadiazole scaffold is known for its bioactivity, and derivatives like 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole are being investigated for their potential in drug discovery. Preliminary studies suggest its utility as a building block for antimicrobial and anticancer agents. In agrochemistry, this compound has shown promise as a precursor for novel pesticides, addressing the need for safer and more effective crop protection solutions.
Emerging Trends and User Queries: With the rise of AI-driven drug discovery and computational chemistry, there is increasing interest in the QSAR (Quantitative Structure-Activity Relationship) studies of 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole. Researchers are leveraging machine learning to predict its interactions with biological targets, a topic frequently searched in academic databases. Additionally, its role in material science, particularly in the development of organic semiconductors, is gaining traction.
Safety and Handling: While 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole is not classified as a hazardous material, standard laboratory precautions should be observed during handling. Proper ventilation, personal protective equipment (PPE), and adherence to regulatory guidelines are essential to ensure safe usage. This aligns with the broader industry focus on workplace safety and compliance.
Future Prospects: The versatility of 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole positions it as a compound of interest for future research. Its potential applications in medicinal chemistry, agriculture, and advanced materials make it a subject of ongoing exploration. As synthetic methodologies evolve and computational tools advance, the scope of its utility is expected to expand further.
In conclusion, 2-Iodo-5-(propan-2-yl)-1,3,4-thiadiazole (CAS No. 1283468-78-9) represents a fascinating example of how heterocyclic chemistry can drive innovation across multiple disciplines. Its unique properties and wide-ranging applications underscore its importance in both academic and industrial settings.
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